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Compound of Interest

Compound Name: Chandrananimycin B

Cat. No.: B15159670

For Immediate Release

This technical guide provides a comprehensive overview of Chandrananimycin B, a
phenoxazine antibiotic with potential anticancer properties. This document is intended for
researchers, scientists, and drug development professionals, offering a centralized resource for
its chemical identity, and will be expanded to include biological activities and experimental
protocols.

Core Chemical Identifiers

Chandrananimycin B, a secondary metabolite isolated from the marine actinomycete
Actinomadura sp. isolate M048, possesses a unique chemical structure that underpins its
biological activity.[1][2] The definitive chemical identifiers are crucial for accurate
documentation and research. While a dedicated PubChem entry for Chandrananimycin B is
not currently available, its chemical identity has been established through spectroscopic
analysis as detailed in the primary literature.

A CAS number has been assigned to Chandrananimycin B, facilitating its precise
identification in chemical databases and literature.[3][4] Based on the elucidated structure,
other key chemical identifiers have been determined.
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Chemical Identifier Value Source
CAS Number 664355-13-9 [3][4]
Molecular Formula C14H10N20a4 [2]

0=C1C=C20C3=C(N=C2C=C
SMILES [4]
1INC(CO)=0)C=CC=C3

INChl=1S/C14H10N204/c17-
6-15-12-8-5-11(16-

InChl Derived from SMILES
13(12)18)20-10-4-2-1-3-
9(10)7-8

InChiKey Not Publicly Available

Caption: Table of core chemical identifiers for Chandrananimycin B.

Experimental Protocols

Detailed experimental protocols are fundamental for the replication and advancement of
scientific findings. The following outlines the key methodologies employed in the study of
Chandrananimycin B.

Isolation and Purification of Chandrananimycin B

The isolation of Chandrananimycin B from the culture broth of Actinomadura sp. M048
involves a multi-step process to separate it from other metabolites, including its congeners
Chandrananimycin A and C.[1][2]

Caption: Workflow for the isolation and purification of Chandrananimycin B.

Structure Elucidation

The determination of the chemical structure of Chandrananimycin B was achieved through a
combination of spectroscopic techniques.[1][2] These methods provide detailed information
about the molecular weight, elemental composition, and the connectivity of atoms within the
molecule.
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e Mass Spectrometry (MS): High-resolution mass spectrometry was utilized to determine the
exact molecular weight and elemental formula of the compound.[2]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HMQC,
and HMBC) NMR experiments were conducted to establish the carbon-hydrogen framework
and the precise arrangement of functional groups.[1]

Signaling Pathways and Logical Relationships

While specific signaling pathways directly modulated by Chandrananimycin B are a subject of
ongoing research, its structural class, the phenoxazinones, are known to interact with various
biological targets. The general mechanism of action for many anticancer agents involves the
induction of apoptosis and inhibition of cell proliferation.

Cell Cycle Arrest
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Caption: Postulated mechanism of action for Chandrananimycin B.

Further investigations are warranted to elucidate the specific molecular targets and signaling
cascades affected by Chandrananimycin B to fully understand its therapeutic potential. This
guide serves as a foundational resource to aid in these future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Chandrananimycin B: A Technical Guide for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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